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Compound of Interest

Compound Name: 29-Hydroxyfriedelan-3-one

Cat. No.: B15594731 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental compliance. This guide provides essential information and a step-by-step plan

for the safe disposal of 29-Hydroxyfriedelan-3-one, a triterpenoid used in research. While

specific hazard data for this compound is limited, adherence to general best practices for

chemical waste management is crucial.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 29-Hydroxyfriedelan-3-one is

provided below. This information is critical for a preliminary risk assessment.

Property Value

CAS Number 39903-21-4[1]

Molecular Formula C30H50O2[2][3]

Melting Point 262-265 °C[2]

Boiling Point 514.1 ± 23.0 °C at 760 mmHg[2]

Flash Point 217.4 ± 15.2 °C[2]

Solubility No information available
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Note: Currently, there is no specific GHS hazard classification available for 29-
Hydroxyfriedelan-3-one.[2] Therefore, it should be handled with care, assuming it may be

hazardous until proven otherwise.

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the recommended procedure for the disposal of 29-
Hydroxyfriedelan-3-one. This procedure is based on standard laboratory safety practices for

chemical waste.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Wear standard personal protective equipment (PPE), including safety goggles, a lab coat,
and chemical-resistant gloves.
Conduct all handling and disposal procedures in a well-ventilated area, preferably within a
chemical fume hood, to avoid inhalation of any dust or aerosols.[2]
Avoid direct contact with the skin and eyes.[2]

2. Waste Identification and Segregation:

Treat all 29-Hydroxyfriedelan-3-one waste as chemical waste.
Do not mix this compound with other waste streams unless compatibility is confirmed.
Segregate solid waste (e.g., unused compound, contaminated consumables like weigh boats
and filter paper) from liquid waste (e.g., solutions containing the compound).

3. Solid Waste Disposal:

Carefully sweep up any solid material and place it into a designated, sealable, and clearly
labeled chemical waste container.
The container should be labeled with "Solid Chemical Waste," the name of the compound
("29-Hydroxyfriedelan-3-one"), and the approximate quantity.
Store the sealed container in a designated, cool, and dry secondary containment area away
from incompatible materials.[2]

4. Liquid Waste Disposal (if applicable):
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If 29-Hydroxyfriedelan-3-one has been dissolved in a solvent, collect the solution in a
designated, sealed, and labeled liquid chemical waste container.
The label must include the full name of the chemical and the solvent(s) used, along with their
approximate concentrations.
Store the liquid waste container in a secondary containment bin in a well-ventilated area.

5. Decontamination:

Decontaminate all glassware and equipment that has come into contact with 29-
Hydroxyfriedelan-3-one.
Wash with an appropriate solvent (if solubility is known) or a suitable laboratory detergent
and water.
Collect the initial rinsate as liquid chemical waste.

6. Final Disposal:

Arrange for the collection of the chemical waste by your institution's Environmental Health
and Safety (EHS) department or a licensed chemical waste disposal contractor.
Provide them with all available information on the compound.
Never dispose of 29-Hydroxyfriedelan-3-one down the drain or in regular trash.

Logical Workflow for Disposal Decision-Making
The following diagram illustrates the decision-making process for the proper disposal of 29-
Hydroxyfriedelan-3-one.
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Caption: Disposal Decision Workflow for 29-Hydroxyfriedelan-3-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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